Cas no 1787880-53-8 (N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide)

• Product Name: N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide
• CAS No: 1787880-53-8
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 5346201
• Update Time: 2025-06-13

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-(phenylthio)propanamide
• N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3-phenylsulfanylpropanamide
• N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C17H22N2O2S/c1-19-12-5-8-15(19)16(20)9-11-18-17(21)10-13-22-14-6-3-2-4-7-14/h2-8,12,16,20H,9-11,13H2,1H3,(H,18,21)
• InChI Key： OBBMINXPSUTLQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCCC(C1=CC=CN1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 335
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6

Additional information on N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide (CAS No. 1787880-53-8): A Comprehensive Overview

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide, also known by its CAS number 1787880-53-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group, a pyrrole ring, and a phenylsulfanyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The hydroxy group in the compound plays a crucial role in its solubility and reactivity, making it an attractive candidate for drug development. The pyrrole ring, a five-membered heterocyclic structure, is known for its aromatic properties and is often found in natural products with diverse biological activities. The phenylsulfanyl moiety adds further complexity to the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have explored the pharmacological properties of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide has been shown to possess potent antioxidant properties, scavenging free radicals and protecting cells from oxidative damage. This property could be harnessed to develop new therapeutic strategies for oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant activities, N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The safety profile of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in both in vitro and in vivo models. However, further research is needed to fully understand its long-term safety and potential side effects.

The pharmacokinetic properties of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide have also been studied. Initial findings suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development. The compound's high bioavailability and low clearance rate make it a promising candidate for oral administration.

Despite the promising results from preclinical studies, further research is necessary to translate these findings into clinical applications. Clinical trials are currently underway to evaluate the efficacy and safety of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-(phenylsulfanyl)propanamide in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a novel therapeutic agent.

In conclusion, N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-y lprop yl)]-3-(phen ylsul fany l)p ropan amide (CAS No. 1787880 -5 3 -8 ) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features contribute to its anti-inflammatory, antioxidant, and antitumor properties, making it an attractive candidate for further drug development. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.